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Introduction
The study of ferroelectricity, a cornerstone of modern materials science with profound

implications for electronics, sensors, and actuators, began with a humble crystalline salt

derived from wine-making residues. Rochelle salt, or potassium sodium tartrate tetrahydrate

(KNaC₄H₄O₆·4H₂O), was the first material in which ferroelectricity was identified, launching a

field of research that continues to yield revolutionary technologies. This technical guide

provides a comprehensive overview of the history of Rochelle salt in ferroelectric research,

detailing the key discoveries, experimental methodologies, and the quantitative understanding

of its unique properties that paved the way for the development of a vast array of functional

materials. While Rochelle salt's direct applications have been largely superseded by more

robust ceramic and polymer ferroelectrics, its historical importance and the fundamental

principles elucidated through its study remain critical to the field.
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The story of ferroelectricity is inextricably linked with the work of Joseph Valasek. In the early

1920s, Valasek, then a graduate student at the University of Minnesota, was investigating the

piezoelectric properties of Rochelle salt. Piezoelectricity, the generation of an electric charge

in response to mechanical stress, had been discovered by the Curie brothers in 1880, and

Rochelle salt was known to be a highly effective piezoelectric material.[1][2] However,

Valasek's meticulous investigations revealed a far more intriguing phenomenon.

He observed that the polarization of a Rochelle salt crystal did not just respond linearly to an

applied electric field but exhibited a distinct hysteresis loop, analogous to the behavior of

ferromagnetic materials in a magnetic field.[3] This discovery, first presented in 1920 and

published in the Physical Review in 1921, marked the birth of ferroelectricity.[4][5] Valasek's

work demonstrated that Rochelle salt possessed a spontaneous electric polarization that

could be reversed by an external electric field, a defining characteristic of ferroelectric

materials.[2][6]

Unique Ferroelectric Properties of Rochelle Salt
Unlike many subsequently discovered ferroelectrics that exhibit a single phase transition from a

paraelectric to a ferroelectric state, Rochelle salt displays a peculiar behavior with two Curie

temperatures. It is ferroelectric only within a narrow temperature range, between a lower Curie

point of approximately -18°C (255 K) and an upper Curie point of about +24°C (297 K).[7][8]

Outside this range, it exists in a paraelectric state. This unusual characteristic fueled intense

theoretical and experimental interest in understanding the origins of its ferroelectric behavior.

The dielectric constant of Rochelle salt along its ferroelectric axis (the a-axis) is exceptionally

high within the ferroelectric phase, reaching values on the order of 10³ and in some cases as

high as 18,000.[9][10] This high dielectric constant is a direct consequence of the ease with

which the electric dipoles within the crystal can be aligned by an external field.

Quantitative Data Summary
The following tables summarize the key quantitative properties of Rochelle salt as reported in

various historical and recent studies.

Table 1: Ferroelectric and Dielectric Properties of Rochelle Salt
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Property Value Temperature Notes

Lower Curie

Temperature (TC1)
~ -18 °C (255 K) -

Transition from

paraelectric to

ferroelectric phase

upon warming.[7][8]

Upper Curie

Temperature (TC2)
~ +24 °C (297 K) -

Transition from

ferroelectric to

paraelectric phase

upon warming.[7][8]

Maximum

Spontaneous

Polarization (Ps)

~ 0.25 µC/cm² ~ 5 °C

The spontaneous

polarization is

temperature-

dependent, peaking

within the ferroelectric

range.

Coercive Field (Ec) ~ 200-400 V/cm Room Temperature

Highly dependent on

crystal quality,

temperature, and

frequency of the

applied field.

Dielectric Constant

(εa)

> 1,000 (can reach up

to 18,000)
Ferroelectric Phase

Along the ferroelectric

a-axis. The dielectric

constants along the b

and c axes are much

lower (~10).[9][10]

Table 2: Piezoelectric Coefficients of Rochelle Salt
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Piezoelectric Coefficient
Value (x 10-12 C/N or
pm/V)

Notes

d14 ~ 350
One of the largest piezoelectric

coefficients.

d25 ~ -50

d36 ~ 20

d21 700
Measured using X-ray multiple

diffraction.[11]

d22 2200
Measured using X-ray multiple

diffraction.[11]

d23 2100
Measured using X-ray multiple

diffraction.[11]

Key Experimental Protocols
The early research on Rochelle salt laid the groundwork for many experimental techniques still

used in ferroelectric characterization today.

Crystal Growth
The large, high-quality single crystals of Rochelle salt necessary for these pioneering studies

were typically grown from a supersaturated aqueous solution. The process involved:

Preparation of a Saturated Solution: Rochelle salt powder was dissolved in distilled water at

an elevated temperature to create a saturated solution.

Seed Crystal Introduction: A small, well-formed seed crystal was suspended in the solution.

Controlled Cooling: The solution was then slowly cooled, allowing the Rochelle salt to
crystallize onto the seed, promoting the growth of a large single crystal. The rate of cooling

was a critical parameter for obtaining high-quality, flawless crystals.[12]
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Measurement of Ferroelectric Hysteresis Loop: The
Sawyer-Tower Circuit
One of the most significant experimental contributions from this era was the development of the

Sawyer-Tower circuit for observing the ferroelectric hysteresis loop. This circuit, or a variation of

it, remains a standard method for ferroelectric characterization.

Experimental Workflow:

Sample Preparation: A thin plate of Rochelle salt was cut perpendicular to the ferroelectric

a-axis. Electrodes, often made of tin foil, were applied to the two faces.

Circuit Assembly: The Rochelle salt capacitor (Cx) was connected in series with a standard

linear capacitor (C0) of a much larger capacitance.

AC Voltage Application: A sinusoidal AC voltage was applied across the series combination.

Oscilloscope Measurement: The voltage across the entire circuit (proportional to the applied

electric field, E) was applied to the X-axis of an oscilloscope, and the voltage across the

standard capacitor (proportional to the polarization, P, of the Rochelle salt) was applied to

the Y-axis.

Hysteresis Loop Observation: The resulting trace on the oscilloscope screen displayed the

characteristic P-E hysteresis loop of the ferroelectric material.[13]

Visualizing the Concepts
To better illustrate the key aspects of the history and properties of Rochelle salt, the following

diagrams are provided.

19th Century Early 20th Century Mid 20th Century & Beyond

Piezoelectricity Discovered
(Curie Brothers)

Valasek Reports
Ferroelectric Hysteresis

 Leads to study of
piezoelectric materials Valasek's Publication

on Ferroelectricity

Development of
Ferroelectric Theories

(Mueller, Mason)

 Spurs theoretical
understanding Discovery of BaTiO3

and other Perovskites

 Broadens the field of
ferroelectric materials 
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Click to download full resolution via product page

Caption: A timeline of key discoveries in early ferroelectric research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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